Nickel;(sulfanylidene-lambda4-sulfanylidene)nickel
Nickel;(sulfanylidene-lambda4-sulfanylidene)nickel
Nickel subsulfide appears as pale yellowish-bronze metallic-lustrous crystals or shiny gold-green (metallic) crystalline powder. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
12035-72-2
VCID:
VC0081908
InChI:
InChI=1S/3Ni.S2/c;;;1-2
SMILES:
S=S=[Ni].[Ni].[Ni]
Molecular Formula:
Ni3S2
Molecular Weight:
240.22 g/mol
Nickel;(sulfanylidene-lambda4-sulfanylidene)nickel
CAS No.: 12035-72-2
Main Products
VCID: VC0081908
Molecular Formula: Ni3S2
Molecular Weight: 240.22 g/mol
CAS No. | 12035-72-2 |
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Product Name | Nickel;(sulfanylidene-lambda4-sulfanylidene)nickel |
Molecular Formula | Ni3S2 |
Molecular Weight | 240.22 g/mol |
IUPAC Name | nickel;(sulfanylidene-λ4-sulfanylidene)nickel |
Standard InChI | InChI=1S/3Ni.S2/c;;;1-2 |
Standard InChIKey | UPSUSTJZZWSTPN-UHFFFAOYSA-N |
SMILES | S=S=[Ni].[Ni].[Ni] |
Canonical SMILES | S=S=[Ni].[Ni].[Ni] |
Colorform | Hexagonal crystals |
Density | 5.82 (NTP, 1992) 5.87 Relative density (water = 1): 5.82 |
Melting Point | 1454 °F (NTP, 1992) 787 °C 790 °C |
Physical Description | Nickel subsulfide appears as pale yellowish-bronze metallic-lustrous crystals or shiny gold-green (metallic) crystalline powder. (NTP, 1992) DryPowder; OtherSolid; PelletsLargeCrystals PALE YELLOWISH BRONZE LUMPS WITH METALLIC LUSTRE. |
Description | Nickel subsulfide appears as pale yellowish-bronze metallic-lustrous crystals or shiny gold-green (metallic) crystalline powder. (NTP, 1992) |
Solubility | less than 1 mg/mL at 70.7° F (NTP, 1992) INSOL IN COLD WATER; SOL IN NITRIC ACID Solubility in water, mg/l at 37 °C: 517 (practically insoluble) |
Synonyms | nickel subsulfide nickel subsulfide (Ni3S2) nickel sulfide (Ni3S2) trinickel disulfide |
PubChem Compound | 22833473 |
Last Modified | Dec 23 2021 |
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